Cas no 1353958-48-1 (N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride)

• Product Name: N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
• CAS No: 1353958-48-1
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• MDL: MFCD21098905
• CID: 2091264
• PubChem ID: 66570167
• Update Time: 2025-11-01

N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
• 2,3-Dihydro-benzo[1,4]dioxine-6-carboxylic acid piperidin-4-ylamide hydrochloride
• N-(PIPERIDIN-4-YL)-2,3-DIHYDRO-1,4-BENZODIOXINE-6-CARBOXAMIDE HYDROCHLORIDE
• 1353958-48-1
• DB-216648
• N-piperidin-4-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamidehydrochloride
• G69437
• AKOS024464339

• MDL： MFCD21098905
• Inchi： 1S/C14H18N2O3.ClH/c17-14(16-11-3-5-15-6-4-11)10-1-2-12-13(9-10)19-8-7-18-12;/h1-2,9,11,15H,3-8H2,(H,16,17);1H
• InChI Key： VRZOVTNVDJNBQZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(NC1CCNCC1)=O

Computed Properties

• Exact Mass: 298.1084202g/mol
• Monoisotopic Mass: 298.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

N-(Piperidin-4-yl)-2,3-dihydrobenzo[1,4]dioxine-6-carboxamide hydrochloride (CAS No. 1353958-48-1): An Overview

N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride (CAS No. 1353958-48-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring and a benzodioxine moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The chemical structure of N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is defined by its molecular formula C₁₇H₂₀N₂O₃·HCl. The compound's molecular weight is approximately 320.80 g/mol. Its structural complexity provides a foundation for its diverse biological activities, which have been extensively studied in recent years.

One of the key areas of research involving N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is its potential as an analgesic agent. Studies have shown that this compound exhibits significant analgesic properties, particularly in models of neuropathic pain. The mechanism of action is believed to involve the modulation of neurotransmitter systems, such as the serotonin and norepinephrine pathways, which are crucial in pain perception and modulation.

In addition to its analgesic properties, N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonergic and noradrenergic neurotransmission in the brain, which are key pathways involved in the pathophysiology of depression. These findings suggest that it may have therapeutic potential in treating mood disorders.

The pharmacokinetic profile of N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Its metabolic stability and low toxicity are additional advantages that contribute to its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The potential applications of N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride extend beyond pain management and depression treatment. Recent studies have explored its anti-inflammatory properties and potential use in treating inflammatory conditions such as rheumatoid arthritis. The compound's ability to modulate inflammatory cytokines and reduce oxidative stress makes it an attractive candidate for further investigation in this area.

In conclusion, N-(Piperidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride (CAS No. 1353958-48-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important focus of ongoing research in the pharmaceutical industry. As more clinical data becomes available, it is likely that this compound will play a significant role in the development of new treatments for various medical conditions.